Cas no 954224-21-6 (3-[(4-fluorophenoxy)methyl]azetidine)

• Product Name: 3-[(4-fluorophenoxy)methyl]azetidine
• CAS No: 954224-21-6
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD09861915
• CID: 1985461
• PubChem ID: 24902356
• Update Time: 2025-10-30

3-[(4-fluorophenoxy)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-phenoxymethyl)-azetidine
• 3-[(4-fluorophenoxy)methyl]azetidine
• AKOS006311091
• EN300-242620
• SCHEMBL2298790
• 954224-21-6

• MDL： MFCD09861915
• Inchi： 1S/C10H12FNO/c11-9-1-3-10(4-2-9)13-7-8-5-12-6-8/h1-4,8,12H,5-7H2
• InChI Key： DWLGCDSTWAFTEV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC1CNC1

Computed Properties

• Exact Mass: 181.09000
• Monoisotopic Mass: 181.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.75270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[(4-fluorophenoxy)methyl]azetidine

Comprehensive Overview of 3-[(4-fluorophenoxy)methyl]azetidine (CAS No. 954224-21-6): Properties, Applications, and Industry Insights

3-[(4-fluorophenoxy)methyl]azetidine (CAS No. 954224-21-6) is a specialized azetidine derivative with a fluorophenoxy functional group, garnering significant attention in pharmaceutical and agrochemical research. This compound’s unique molecular structure, featuring a four-membered azetidine ring and a 4-fluorophenoxy moiety, makes it a versatile intermediate for designing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural rigidity and enhanced metabolic stability, which are critical for drug development.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in CAS No. 954224-21-6. Fluorination is a key strategy to improve drug bioavailability and target selectivity, aligning with trends in precision medicine and personalized therapeutics. Users frequently search for terms like "azetidine derivatives in drug discovery" or "fluorophenoxy compounds applications", reflecting the compound’s relevance in cutting-edge research. Its role in modulating enzyme inhibition and receptor binding further underscores its value.

From a synthetic perspective, 3-[(4-fluorophenoxy)methyl]azetidine is synthesized via nucleophilic substitution or cross-coupling reactions, with yields optimized through advanced catalytic systems. Recent publications highlight its use in constructing heterocyclic scaffolds for CNS-targeting drugs, addressing neurological disorders—a hotspot in 2024’s pharmaceutical landscape. Searches for "small molecule CNS penetrants" or "azetidine pharmacokinetics" often intersect with discussions about this compound.

Beyond pharmaceuticals, CAS No. 954224-21-6 finds niche applications in agrochemical formulations, where its fluorine-enhanced lipophilicity improves pesticide efficacy. This aligns with global trends toward sustainable crop protection and reduced environmental impact. Queries like "fluorine in agrochemicals" or "azetidine-based herbicides" demonstrate cross-industry interest. Analytical methods such as HPLC and LC-MS are typically employed to ensure purity, a critical factor given stringent regulatory standards.

In conclusion, 3-[(4-fluorophenoxy)methyl]azetidine (CAS No. 954224-21-6) represents a compelling case study in molecular innovation. Its dual utility in life sciences and material optimization positions it as a compound of enduring relevance. As AI-driven molecular modeling accelerates discovery, this azetidine derivative is poised to play a pivotal role in next-generation therapeutics and beyond.